Dosulepin Impurity A
Dosulepin Impurity A
Dothiepin impurity.
Brand Name:
Vulcanchem
CAS No.:
1447-71-8
VCID:
VC0195882
InChI:
InChI=1S/C19H21NOS/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-22(21)19-12-6-5-10-18(17)19/h3-6,8-12H,7,13-14H2,1-2H3/b17-11+
SMILES:
CN(C)CCC=C1C2=CC=CC=C2CS(=O)C3=CC=CC=C31
Molecular Formula:
C19H21NOS
Molecular Weight:
311.4 g/mol
Dosulepin Impurity A
CAS No.: 1447-71-8
Impurities
VCID: VC0195882
Molecular Formula: C19H21NOS
Molecular Weight: 311.4 g/mol
Purity: > 95%
CAS No. | 1447-71-8 |
---|---|
Product Name | Dosulepin Impurity A |
Molecular Formula | C19H21NOS |
Molecular Weight | 311.4 g/mol |
IUPAC Name | (3E)-N,N-dimethyl-3-(5-oxo-6H-benzo[c][1]benzothiepin-11-ylidene)propan-1-amine |
Standard InChI | InChI=1S/C19H21NOS/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-22(21)19-12-6-5-10-18(17)19/h3-6,8-12H,7,13-14H2,1-2H3/b17-11+ |
Standard InChIKey | NBNPVRZHUPMVQS-GZTJUZNOSA-N |
Isomeric SMILES | CN(C)CC/C=C/1\C2=CC=CC=C2CS(=O)C3=CC=CC=C31 |
SMILES | CN(C)CCC=C1C2=CC=CC=C2CS(=O)C3=CC=CC=C31 |
Canonical SMILES | CN(C)CCC=C1C2=CC=CC=C2CS(=O)C3=CC=CC=C31 |
Description | Dothiepin impurity. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Related CAS | 749-48-4 (monosuccinate) |
Synonyms | dothiepin S-oxide dothiepin S-oxide monosuccinate dothiepin S-oxide, (E)-isomer dothiepin sulfoxide |
PubChem Compound | 5365233 |
Last Modified | Nov 11 2021 |
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